1-(4-Nitrobenzoyl)-1,4-diazepane

• IUPAC Name: 1,4-diazepan-1-yl-(4-nitrophenyl)methanone
• InChI: InChI=1S/C12H15N3O3/c16-12(14-8-1-6-13-7-9-14)10-2-4-11(5-3-10)15(17)18/h2-5,13H,1,6-9H2
• InChI Key: NUUMHTSFHGEGAZ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCN(C1)C(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C12H15N3O3
• Molecular Weight: 249.27 g/mol

Description

The compound “1-(4-Nitrobenzoyl)-1,4-diazepane” seems to be a diazepane derivative. Diazepanes are seven-membered heterocyclic compounds containing nitrogen. They are used in various fields including medicinal chemistry due to their wide range of biological activities. The “4-Nitrobenzoyl” part suggests the presence of a nitro group (-NO2) and a benzoyl group (C6H5CO-), which are common in many bioactive compounds.

Synthesis Analysis

While specific synthesis methods for “this compound” are not available, similar compounds are often synthesized through reactions involving amines and acyl chlorides. For instance, 4-Nitrobenzoyl chloride is a common reagent used in the synthesis of various organic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its specific structure. For instance, 4-Nitrobenzoic acid, a related compound, is a light yellow crystalline powder with a melting point of 237 °C.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 2- [3 (4)-nitrobenzoyl]-1,1,3,3-tetracyanopropenides, have been studied for their tuberculostatic activity . The nitro group in these compounds plays a significant role in pharmaceutical chemistry, contributing to the design and development of various drugs with therapeutic benefits .

Mode of Action

Nitro compounds, including those with benzoyl groups, are known to undergo reduction by nadph to yield nitrotoluene . This reduction could potentially lead to the formation of reactive intermediates that interact with cellular targets.

Biochemical Pathways

Nitrobenzoyl compounds have been associated with the synthesis of important heterocyclic compounds . These compounds are often involved in various biological activities, including antitumor, enzyme inhibitory, anti-bacterial, anti-fungal, and anti-malarial activities .

Pharmacokinetics

Nitro compounds are known for their high dipole moments, which could influence their absorption and distribution within the body .

Result of Action

Compounds with similar structures have shown promising results in in vitro screenings for tuberculostatic activity .

Action Environment

The stability and reactivity of nitro compounds can be influenced by factors such as temperature, ph, and the presence of reducing agents .

Future Directions

The future directions for research on “1-(4-Nitrobenzoyl)-1,4-diazepane” would depend on its specific properties and potential applications. Given the wide range of uses for diazepane and nitrobenzoyl compounds, there could be many possible directions for future research.